Cas no 2172049-19-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid
• CAS No: 2172049-19-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6022018
• PubChem ID: 165807606
• Update Time: 2025-06-11

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid
• EN300-1509694
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-(propan-2-yl)pentanamido}butanoic acid
• 2172049-19-1

• Inchi： 1S/C28H36N2O5/c1-4-20(16-26(31)30(19(2)3)15-9-14-27(32)33)17-29-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,4,9,14-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： VUZYZPXEJDZEEY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid

Comprehensive Overview of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid (CAS No. 2172049-19-1)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid (CAS No. 2172049-19-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a butanoic acid tail, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and biologics.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid serves as a temporary protecting group for the amine functionality during stepwise peptide assembly. This allows for selective deprotection under mild basic conditions, minimizing side reactions and improving yield—a critical factor in high-throughput screening and combinatorial chemistry. The compound’s butanoic acid moiety further enhances its utility in linker chemistry, enabling conjugation to resins or other biomolecules.

In the context of AI-driven drug discovery, this compound has gained attention for its compatibility with automated peptide synthesizers. With the rise of machine learning in predicting peptide-protein interactions, researchers are increasingly optimizing Fmoc-based building blocks like CAS No. 2172049-19-1 to accelerate rational drug design. Another trending topic is its potential in targeted drug delivery systems, where the hydrophobic Fmoc group can be engineered to improve cell permeability and bioavailability.

The synthesis and application of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid also align with the growing demand for sustainable chemistry. Laboratories are exploring green solvents and catalytic methods to reduce waste in peptide production, addressing environmental concerns without compromising efficiency. This compound’s stability under ambient conditions further supports its use in large-scale manufacturing, a key consideration for industrial biotech applications.

From a structural perspective, the propan-2-yl (isopropyl) group in this derivative introduces steric hindrance, which can influence the conformational dynamics of synthesized peptides. This property is particularly relevant in designing peptide inhibitors or agonists for G-protein-coupled receptors (GPCRs), a major focus in oncology and neuropharmacology research. The compound’s CAS No. 2172049-19-1 is often cross-referenced in patents related to peptide mimetics and biomacromolecule engineering.

In summary, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid represents a critical tool in modern chemical biology. Its versatility in peptide modification, compatibility with cutting-edge technologies, and alignment with sustainability trends ensure its continued relevance in both academic and industrial settings. As the demand for tailored therapeutics grows, this compound will remain a cornerstone in the toolkit of medicinal chemists and biotechnologists worldwide.